Cas no 53934-76-2 (2-(2-oxopyrrolidin-1-yl)acetic acid)

• Product Name: 2-(2-oxopyrrolidin-1-yl)acetic acid
• CAS No: 53934-76-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD00962836
• CID: 1011690
• PubChem ID: 3146687
• Update Time: 2025-06-14

2-(2-oxopyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1-pyrrolidineacetic acid
• (2-Oxo-pyrrolidin-1-yl)-acetic acid
• (2-OXOPYRROLIDIN-1-YL)ACETIC ACID
• 2-(2-oxopyrrolidin-1-yl)acetic acid
• (2-oxo-1-pyrrolidinyl)acetic acid
• (2-oxopyrrolidin-1-yl)acetic acid(SALTDATA: FREE)
• (2-oxo-pyrrolidino)-acetic acid
• 2-(2-oxopyrrolidinyl)acetic acid
• 2-Oxo-1-pyrrolidinessigsaeure
• 2-pyrrolidinone-N-acetic acid
• AC1MK0L6
• ACMC-209lb1
• N-(2-pyrrolidone)-2-acetic acid
• SureCN948990
• 2-Pyrrolidinon-1-ylacetic acid
• 1-Pyrrolidineacetic acid, 2-oxo-
• BAS 03320418
• 2-pyrrolidone acetic acid
• 2-oxopyrrolidinylacetic acid
• 2-?Pyrrolidinoneacetic acid
• 2-oxo-1-pyrrolidine acetic acid
• JGPIWNNFLKDTSR-U

• MDL： MFCD00962836
• Inchi： 1S/C6H9NO3/c8-5-2-1-3-7(5)4-6(9)10/h1-4H2,(H,9,10)
• InChI Key： JGPIWNNFLKDTSR-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC(=O)O

Computed Properties

• Exact Mass: 143.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143 ºC (benzene )
• Solubility: Dissolution (80 g/l) (25 º C),
• PSA: 57.61

2-(2-oxopyrrolidin-1-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-oxopyrrolidin-1-yl)acetic acid

Comprehensive Overview of 2-(2-oxopyrrolidin-1-yl)acetic acid (CAS No. 53934-76-2): Properties, Applications, and Industry Insights

2-(2-oxopyrrolidin-1-yl)acetic acid (CAS No. 53934-76-2) is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This pyrrolidinone derivative features a unique molecular structure combining a 2-oxopyrrolidine ring with an acetic acid moiety, making it valuable for drug intermediate synthesis and bioconjugation applications. Recent studies highlight its role in developing neurological therapeutics, particularly as a precursor for nootropic compounds, aligning with the global surge in cognitive health research.

The compound's physicochemical properties contribute to its industrial relevance. With a molecular weight of 143.14 g/mol and carboxylic acid functionality, it exhibits moderate water solubility while maintaining stability in organic solvents. These characteristics make it suitable for peptide modification and prodrug development – two areas experiencing exponential growth due to advancements in targeted drug delivery systems. Laboratory analyses confirm its crystalline form at room temperature, with melting points typically ranging between 120-125°C, ensuring handling stability for pharmaceutical manufacturing processes.

Innovative applications of 2-(2-oxopyrrolidin-1-yl)acetic acid are emerging in cosmeceutical formulations, where its skin-penetration enhancing properties are being explored. The compound's ability to form hydrogen bonds with both hydrophilic and hydrophobic molecules positions it as a promising candidate for transdermal delivery systems, addressing current market demands for non-invasive administration methods. Furthermore, its metal-chelating capacity has sparked interest in antioxidant skincare products, coinciding with consumer trends toward anti-pollution cosmetics.

From a synthetic chemistry perspective, CAS 53934-76-2 serves as a crucial building block for heterocyclic compounds. Its bifunctional nature allows for selective modifications at either the pyrrolidinone nitrogen or carboxylic acid group, enabling diverse molecular scaffolding in medicinal chemistry. Recent patent literature reveals its incorporation into kinase inhibitors and G-protein coupled receptor modulators, reflecting the pharmaceutical industry's focus on precision medicine approaches.

Environmental and regulatory considerations for 2-(2-oxopyrrolidin-1-yl)acetic acid show favorable profiles. Biodegradation studies indicate moderate persistence in aquatic systems, while its low bioaccumulation potential meets stringent green chemistry principles. These attributes contribute to its adoption in sustainable pharmaceutical synthesis, particularly in Europe and North America where REACH compliance and EPA guidelines drive chemical selection processes. Analytical methods for quantification, including HPLC-UV and LC-MS, have been well-established, supporting quality control in GMP production environments.

The commercial landscape for 53934-76-2 reflects expanding market opportunities. Major suppliers have reported increased demand from contract research organizations and generic drug manufacturers, particularly in Asia-Pacific regions. Pricing trends show stability due to efficient multi-step synthesis routes from gamma-butyrolactone precursors. Current research focuses on developing continuous flow processes for production, addressing industry needs for process intensification and waste reduction in fine chemical manufacturing.

Future prospects for 2-(2-oxopyrrolidin-1-yl)acetic acid appear promising across multiple domains. In central nervous system drug discovery, its structural similarity to endogenous neurotransmitter analogs continues to generate research interest. The compound's potential in biodegradable polymer synthesis aligns with circular economy initiatives, while its utility in diagnostic reagent development supports the expanding in vitro diagnostics market. As analytical techniques advance, new applications in metabolite synthesis and isotope-labeled compounds are expected to emerge, reinforcing its position as a valuable specialty chemical.